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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C5

Cat. No.: B15143208

Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

5-Methyltetrahydrofolic acid (5-MTHF), the primary biologically active form of folate, is critical.

This guide provides a comparative overview of analytical methodologies for 5-MTHF, supported

by experimental data from inter-laboratory studies and single-laboratory validations. It aims to

assist in the selection and implementation of robust analytical methods and to foster best

practices in quality control.

Performance Comparison of Analytical Methods
The selection of an appropriate analytical method for 5-MTHF quantification is dependent on

factors such as the sample matrix, required sensitivity, and available instrumentation. High-

performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or mass spectrometry

(MS) detection are the most commonly employed techniques.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
HPLC-UV offers a cost-effective and widely accessible method for 5-MTHF analysis,

particularly in dietary supplements where concentrations are relatively high.
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Table 1: Performance Characteristics of an HPLC-UV Method for 5-MTHF in Dietary

Supplements[1][2]

Parameter Result

Linearity (r²) > 0.999

Concentration Range 1.20 to 4.80 µg/mL

Intra-day Precision (%RSD) 1.38% to 2.90%

Inter-day Precision (%RSD) 0.96% to 2.61%

Accuracy (Recovery) 96.5% to 110.6%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the gold standard for 5-MTHF analysis in biological matrices like plasma and

serum due to its high sensitivity and specificity. Inter-laboratory studies have demonstrated

good comparability for 5-MTHF measurements using this technique, particularly when

standardized methods are employed.

Table 2: Inter-Laboratory Comparison of 5-MTHF in Serum by HPLC-MS/MS

Laboratory
Group

Geometric
Mean (nmol/L)

Median
Imprecision
(CV%)

Mean
Recovery (%)

Mean Relative
Bias (%)

CDC 18.3 4.1% - 12%

Group 1

(Independently

Developed

Methods)

13.8–28.9 4.6%–11% 98% ± 27% -24% to 30%

Group 2

(Adapted CDC

Method)

16.8–18.6 1.7%–6.0% 98% ± 10% -0.6% to 16%
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Table 3: Performance Characteristics of a Validated LC-MS/MS Method for 5-MTHF in Human

Plasma[3]

Parameter Result

Linearity (r²) Not specified, linear range provided

Concentration Range 5.05–50.5 ng/mL

Intra-assay Precision (%CV) Within 8.6%

Inter-assay Precision (%CV) Within 9.0%

Accuracy (Recovery) Not explicitly stated

Limit of Detection (LOD) Not specified, LLOQ provided

Lower Limit of Quantification (LLOQ) 5.05 ng/mL

Experimental Protocols
Detailed and standardized experimental protocols are fundamental to achieving accurate and

reproducible results. Below are representative protocols for HPLC-UV and LC-MS/MS analysis

of 5-MTHF.

HPLC-UV Method for 5-MTHF in Dietary Supplements[1]
[2]

Sample Preparation:

Accurately weigh and transfer the powdered tablet or capsule content to a volumetric

flask.

Dissolve the sample in a diluent containing an antioxidant (e.g., ascorbic acid) to prevent

5-MTHF degradation.

Sonicate and vortex to ensure complete dissolution.

Filter the solution through a 0.45 µm filter before injection.
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Chromatographic Conditions:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of ammonium acetate buffer and methanol (e.g., 90:10 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector at 290 nm.

Quantification:

Prepare a calibration curve using certified reference standards of 5-MTHF.

Calculate the concentration of 5-MTHF in the sample by comparing its peak area to the

calibration curve.

LC-MS/MS Method for 5-MTHF in Human Plasma[3]
Sample Preparation:

To a plasma sample, add a protein precipitation agent (e.g., methanol) containing an

antioxidant (e.g., 2-mercaptoethanol) and an internal standard (e.g., ¹³C₅-5-MTHF).

Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant for analysis.

Chromatographic Conditions:

Column: A suitable reversed-phase column (e.g., Hedera ODS-2).

Mobile Phase: A gradient elution using acetonitrile and an aqueous buffer (e.g., 1 mM

ammonium acetate with 0.6% formic acid).

Flow Rate: 0.2 mL/min.
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Injection Volume: 10 µL.

Mass Spectrometry Conditions:

Ionization: Electrospray ionization (ESI) in positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion

transitions for 5-MTHF and the internal standard.

Quantification:

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration.

Determine the 5-MTHF concentration in the plasma samples from the calibration curve.

Visualizing Workflows and Relationships
Graphical representations of experimental workflows and the relationships between different

analytical approaches can aid in understanding and implementing these complex analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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